Cas no 923772-93-4 (3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid)

• Product Name: 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid
• CAS No: 923772-93-4
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD08444746
• CID: 827167
• PubChem ID: 16228184
• Update Time: 2025-06-08

3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methylbenzo[b]thiophene-2-carboxylic acid
• 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic acid
• AKOS001416034
• SCHEMBL4304040
• VS-14240
• 3-chloro-4-methyl-benzo[b]thiophene-2-carboxylic acid
• GAPFLTQPRZZYET-UHFFFAOYSA-N
• FT-0692113
• Z228588438
• EN300-28752
• 923772-93-4
• MFCD08444746
• BB 0260099
• DTXSID00585504
• ALBB-000956
• G28545
• BBL037530
• STK502385
• 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid

• MDL： MFCD08444746
• Inchi： 1S/C10H7ClO2S/c1-5-3-2-4-6-7(5)8(11)9(14-6)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： GAPFLTQPRZZYET-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C=CC=C(C)C=21

Computed Properties

• Exact Mass: 225.9855283g/mol
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid

3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid (CAS No. 923772-93-4): A Comprehensive Overview

3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid (CAS No. 923772-93-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are characterized by a fused benzene and thiophene ring system. The presence of a chlorine and a methyl group on the benzothiophene scaffold imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid is defined by its molecular formula C₁₀H₈ClOS, with a molecular weight of approximately 215.68 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These properties facilitate its use in a wide range of synthetic transformations and biological assays.

In recent years, 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond anti-inflammatory properties, 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid has also been explored for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that certain derivatives of this compound can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid have also been investigated to assess its suitability for in vivo applications. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been found to have good oral bioavailability and a reasonable half-life, making it a promising candidate for further drug development.

In addition to its therapeutic potential, 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid has found applications in materials science and chemical synthesis. Its unique electronic properties make it an attractive building block for the synthesis of advanced materials such as organic semiconductors and luminescent materials. Researchers at the University of California have reported the use of this compound in the development of high-performance organic photovoltaic devices.

The synthesis of 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid typically involves multi-step procedures that include aromatic substitution reactions, cyclization, and functional group transformations. One common synthetic route involves the reaction of 4-chlorobenzenethiol with 3-chloroacrylic acid followed by cyclization under acidic conditions. This method yields high purity product with good yields, making it suitable for large-scale production.

To ensure the safety and efficacy of compounds derived from 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid, rigorous toxicity studies are essential. Preclinical toxicology assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety profile.

In conclusion, 3-Chloro-4-methyl-1-benzothiophene-2-carboxylic Acid (CAS No. 923772-93-4) represents a promising molecule with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological properties make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this versatile compound.